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Compound of Interest

Compound Name: SSR 146977 hydrochloride

Cat. No.: B560258 Get Quote

SSR 146977 Hydrochloride: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and stability of SSR 146977
hydrochloride in aqueous solutions. The following information is designed to address common

issues and provide clear protocols for experimental success.

Frequently Asked Questions (FAQs)
Q1: What is SSR 146977 hydrochloride and what is its mechanism of action?

SSR 146977 hydrochloride is a potent and selective non-peptide antagonist of the tachykinin

neurokinin-3 (NK3) receptor.[1][2][3] Its mechanism of action involves blocking the binding of

the endogenous ligand, neurokinin B (NKB), to the NK3 receptor.[1][4][5] This inhibition

prevents the downstream signaling cascade, which includes the formation of inositol

monophosphate and the mobilization of intracellular calcium.[1][3] The NK3 receptor signaling

pathway is involved in various physiological processes, including the regulation of

neurotransmitter release.[4][6]

Q2: What are the recommended solvents for dissolving SSR 146977 hydrochloride?
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SSR 146977 hydrochloride is highly soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO) and ethanol.[3] It is recommended to prepare stock solutions in these solvents.

Q3: Is SSR 146977 hydrochloride soluble in aqueous solutions like water or PBS?

Specific quantitative data on the aqueous solubility of SSR 146977 hydrochloride is not

readily available in published literature. As with many hydrochloride salts of complex organic

molecules, its aqueous solubility is expected to be limited. Users should experimentally

determine the solubility in their specific aqueous buffer of choice. For general guidance on

formulating poorly water-soluble hydrochloride salts, co-solvents, pH adjustment, and the use

of excipients can be explored.[7][8][9]

Q4: How should I prepare a stock solution of SSR 146977 hydrochloride?

It is recommended to first prepare a high-concentration stock solution in an organic solvent like

DMSO or ethanol. This stock solution can then be diluted into your aqueous experimental

buffer to the desired final concentration.

Q5: What is the stability of SSR 146977 hydrochloride in aqueous solutions?

There is no publicly available data on the stability of SSR 146977 hydrochloride in aqueous

solutions at various pH values and temperatures. It is crucial for researchers to perform their

own stability studies, especially if solutions are to be stored for any length of time. As a general

precaution, it is advisable to prepare fresh aqueous solutions for each experiment or store

them at -80°C for short periods after sterile filtration.

Q6: What are the recommended storage conditions for solid SSR 146977 hydrochloride and

its stock solutions?

Solid Compound: Store at +4°C for short-term and -20°C for long-term storage.[3][10]

Stock Solutions (in organic solvent): Store at -20°C or -80°C. Aliquoting the stock solution is

recommended to avoid repeated freeze-thaw cycles.
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Table 1: Physicochemical and Solubility Data for SSR
146977 hydrochloride

Property Value Reference

Molecular Weight 658.11 g/mol [3]

Formula C₃₅H₄₂Cl₂N₄O₂.HCl [3]

Solubility in DMSO
Soluble to 100 mM (65.81

mg/mL)
[3]

Solubility in Ethanol
Soluble to 100 mM (65.81

mg/mL)
[3]

Aqueous Solubility Data not publicly available

Experimental Protocols
Protocol for Preparing a Stock Solution of SSR 146977
hydrochloride

Weighing the Compound: Accurately weigh the desired amount of SSR 146977
hydrochloride powder in a sterile microcentrifuge tube.

Adding Solvent: Add the appropriate volume of high-purity DMSO or ethanol to achieve the

desired stock solution concentration (e.g., 10 mM or 100 mM).

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid dissolution, but be cautious of potential degradation with

excessive heat.

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to

minimize freeze-thaw cycles. Store at -20°C or -80°C.

Protocol for Preparing Aqueous Working Solutions
Thaw Stock Solution: Thaw a single aliquot of the stock solution at room temperature.
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Dilution: Serially dilute the stock solution into your pre-warmed (if applicable to your

experiment) aqueous buffer (e.g., PBS, Tris-HCl) to the final desired concentration.

Mixing: Gently mix the solution by inversion or pipetting. Avoid vigorous vortexing, which can

cause precipitation of poorly soluble compounds.

Usage: Use the freshly prepared aqueous solution immediately for your experiments to

minimize the risk of degradation or precipitation.
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Caption: NK3 Receptor Signaling Pathway and the inhibitory action of SSR 146977
hydrochloride.
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Caption: A logical workflow for troubleshooting solubility issues with SSR 146977
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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